Cas no 2137748-14-0 (2-Oxiranepropanol, α-[4-(diethylamino)phenyl]-)

• Product Name: 2-Oxiranepropanol, α-[4-(diethylamino)phenyl]-
• CAS No: 2137748-14-0
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 5257301
• PubChem ID: 165439915
• Update Time: 2025-05-28

2-Oxiranepropanol, α-[4-(diethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranepropanol, α-[4-(diethylamino)phenyl]-
• 1-[4-(diethylamino)phenyl]-3-(oxiran-2-yl)propan-1-ol
• 2137748-14-0
• EN300-375820

• Inchi： 1S/C15H23NO2/c1-3-16(4-2)13-7-5-12(6-8-13)15(17)10-9-14-11-18-14/h5-8,14-15,17H,3-4,9-11H2,1-2H3
• InChI Key： AJFIFPJZVUNLKU-UHFFFAOYSA-N
• SMILES： O1CC1CCC(C1=CC=C(N(CC)CC)C=C1)O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 397.4±22.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)

Additional information on 2-Oxiranepropanol, α-[4-(diethylamino)phenyl]-

Research Brief on 2-Oxiranepropanol, α-[4-(diethylamino)phenyl]- (CAS: 2137748-14-0): Recent Advances and Applications

The compound 2-Oxiranepropanol, α-[4-(diethylamino)phenyl]- (CAS: 2137748-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 2-Oxiranepropanol, α-[4-(diethylamino)phenyl]- as a versatile intermediate in the synthesis of biologically active molecules. Its epoxide functional group and the presence of a diethylamino phenyl moiety make it a valuable scaffold for the development of novel inhibitors and modulators of various biological targets. Researchers have explored its reactivity in ring-opening reactions, which can lead to the formation of diverse derivatives with potential pharmacological activities.

One of the key findings from recent research is the compound's potential as a precursor in the synthesis of kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of 2-Oxiranepropanol, α-[4-(diethylamino)phenyl]- allow for the design of selective kinase inhibitors, as demonstrated in several in vitro and in vivo studies. These findings underscore the compound's significance in the development of targeted therapies.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential as a building block for the synthesis of fluorescent probes. The diethylamino phenyl group contributes to its fluorescent properties, making it a candidate for imaging applications in biological systems. Researchers have successfully utilized derivatives of this compound to develop probes for detecting specific enzymes or cellular processes, thereby advancing the field of molecular imaging and diagnostics.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on refining synthetic methodologies to improve yield and purity, as well as conducting comprehensive toxicity and efficacy studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Oxiranepropanol, α-[4-(diethylamino)phenyl]- (CAS: 2137748-14-0) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features and reactivity profile make it a valuable tool for the development of novel therapeutics and diagnostic agents. Future research will likely uncover additional applications and further elucidate its mechanism of action, paving the way for innovative solutions in healthcare.